Glyburide (potassium salt)

Specification

• Description: Glyburide is a sulfonylurea and an inhibitor of sulfonylurea receptor 1 (SUR1) linked to ATP-sensitive potassium channel Kir6.2 (IC50 = 4.3 nM). It binds to microsomes derived from RINm5F pancreatic β-cells (Kd = 0.3 nM) and inhibits 86Rb+ efflux from intact RINm5 cells with a half-maximal inhibition (K0.5) value of 0.06 nM. Glyburide (5 mg/kg) reduces blood glucose levels and increases the activity of hepatic glutathione-S-transferase (GST) and glucose-6-phosphate dehydrogenase (G6PDH) in a rat model of diabetes induced by streptozotocin (STZ;). It inhibits ATP-induced increases in caspase-1 activation and IL-1β and IL-18 secretion in a concentration-dependent manner in LPS-primed bone marrow-derived macrophages (BMDMs). Glyburide (80 mg/ml) also reduces lesion growth in mice infected with L. mexicana. Formulations containing glyburide have been used in the treatment of type 2 diabetes.; Glyburide is a sulfonylurea compound which acts as an inhibitor of ATP-dependent inwardly-rectifying potassium ion channels (IC50 = 4.3 nM). Through this action, glyburide stimulates insulin secretion from beta cells. Independent of its effects on potassium channels, glyburide (200 μM) inhibits cryopyrin inflammasome activation, preventing IL-1β and IL-18 processing and secretion. It also has anti-leishmanial activity.
• CAS No.: 52169-36-5
• Molecular Formula: C23H28ClKN3O5S
• Molecular Weight: 533.1 g/mol
• Standard InChI: InChI=1S/C23H28ClN3O5S.K/c1-32-21-12-9-17(24)15-20(21)22(28)25-14-13-16-7-10-19(11-8-16)33(30,31)27-23(29)26-18-5-3-2-4-6-18;/h7-12,15,18H,2-6,13-14H2,1H3,(H,25,28)(H2,26,27,29)
• Standard InChI Key: WUVNANLGKVVVAV-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)Cl)C(=O)NCCC2=CC=C(C=C2)S(=O)(=O)NC(=O)NC3CCCCC3.[K]
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)C(=O)NCCC2=CC=C(C=C2)S(=O)(=O)NC(=O)NC3CCCCC3.[K]